Cas no 625437-32-3 (N-(3,4-dimethoxyphenyl)methylcyclopropanamine)

N-(3,4-dimethoxyphenyl)methylcyclopropanamine is a synthetic organic compound featuring a cyclopropylamine moiety linked to a 3,4-dimethoxyphenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The compound's rigid cyclopropyl ring enhances metabolic stability, while the dimethoxy substitution on the phenyl ring influences electronic and steric characteristics, potentially improving binding affinity in receptor studies. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry, particularly in the development of CNS-active agents or enzyme inhibitors. High purity and consistent synthesis protocols ensure reliability for research and industrial use.

N-(3,4-dimethoxyphenyl)methylcyclopropanamine structure

625437-32-3 structure

Product Name:N-(3,4-dimethoxyphenyl)methylcyclopropanamine

CAS No:625437-32-3

MF:C₁₂H₁₇NO₂

MW:207.268883466721

MDL:MFCD07408142

CID:2154375

PubChem ID:4719991

Update Time:2025-10-29

N-(3,4-dimethoxyphenyl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-(3,4-dimethoxybenzyl)cyclopropanamine
- N-(3,4-dimethoxyphenyl)methylcyclopropanamine
- N-Cyclopropyl-3,4-dimethoxybenzenemethanamine
- EN300-33129
- DTXSID001254614
- Cyclopropyl-(3,4dimethoxybenzyl)amine
- AKOS000131829
- F8888-0662
- 625437-32-3
- Cyclopropyl-(3,4-dimethoxybenzyl)amine
- Cyclopropyl-(3,4-dimethoxy-benzyl)-amine
- N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine
- DB-335030
- SCHEMBL696157
- CS-0302477
- ORZRHMRDNOCKDU-UHFFFAOYSA-N
- MDL： MFCD07408142
- Inchi： 1S/C12H17NO2/c1-14-11-6-3-9(7-12(11)15-2)8-13-10-4-5-10/h3,6-7,10,13H,4-5,8H2,1-2H3
- InChI Key： ORZRHMRDNOCKDU-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)CNC1CC1)OC

Computed Properties

Exact Mass: 207.125928785Da
Monoisotopic Mass: 207.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 30.5Å²

N-(3,4-dimethoxyphenyl)methylcyclopropanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N299966-100mg	n-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3		100mg	$ 70.00	2022-06-03
TRC	N299966-500mg	n-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3		500mg	$ 295.00	2022-06-03
TRC	N299966-1g	n-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3		1g	$ 455.00	2022-06-03
Enamine	EN300-33129-0.05g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	0.05g	$227.0	2025-02-20
Enamine	EN300-33129-0.1g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	0.1g	$238.0	2025-02-20
Enamine	EN300-33129-0.25g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	0.25g	$249.0	2025-02-20
Enamine	EN300-33129-0.5g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	0.5g	$260.0	2025-02-20
Enamine	EN300-33129-1.0g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	1.0g	$271.0	2025-02-20
Enamine	EN300-33129-2.5g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	2.5g	$529.0	2025-02-20
Enamine	EN300-33129-5.0g	N-[(3,4-dimethoxyphenyl)methyl]cyclopropanamine	625437-32-3	95.0%	5.0g	$783.0	2025-02-20